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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzaldehyde

CAS No.: 163596-75-6

Cat. No.: B060800 Get Quote

A Resource for Researchers, Scientists, and Drug Development Professionals

This guide serves as a comprehensive technical resource for 4-Bromo-3-nitrobenzaldehyde,

a pivotal chemical intermediate. Recognizing the criticality of reagent quality in research and

development, this document provides an in-depth analysis of sourcing, quality control, and

application of this compound, ensuring scientific integrity and reproducibility.

Introduction: The Synthetic Utility of 4-Bromo-3-
nitrobenzaldehyde
4-Bromo-3-nitrobenzaldehyde (CAS No. 163596-75-6) is a highly functionalized aromatic

aldehyde.[1] Its structure, featuring an aldehyde, a nitro group, and a bromine atom, offers

multiple reaction sites for synthetic chemists. This trifunctional nature makes it a valuable

building block in the synthesis of complex organic molecules, particularly in the pharmaceutical

and fine chemical industries. The aldehyde group serves as a key functional handle for forming

new carbon-carbon and carbon-nitrogen bonds, while the bromo and nitro substituents can be

manipulated through various cross-coupling and reduction reactions, respectively.

Molecular Structure:

Caption: Chemical structure of 4-Bromo-3-nitrobenzaldehyde.
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Sourcing and Procurement of High-Purity Material
The quality of starting materials is a cornerstone of successful research. For 4-Bromo-3-
nitrobenzaldehyde, a purity of at least 97% is often required for synthetic applications to

minimize side reactions and purification challenges. Several reputable suppliers offer this

compound.

Supplier Purity Specification CAS Number
Additional
Information

Sigma-Aldrich (Merck) 97% 163596-75-6

A leading global

supplier with

extensive

documentation and

support.

BLD Pharm 97% (or higher) 3011-34-5

Offers various purities

and quantities for

research and

development needs.

[2]

Lab Pro Inc. Min. 98.0% (GC) 163596-75-6

Provides detailed

product specifications,

including physical

properties.[3]

AK Scientific, Inc. 97% (GC) 5551-12-2

Specializes in

reagents for chemical

research and provides

safety data.[4]

Expert Insight: When selecting a supplier, it is crucial to request and scrutinize the Certificate of

Analysis (CoA) for the specific lot you intend to purchase. This document provides critical data

on purity and the analytical methods used for its determination.

Quality Control: Ensuring Reagent Integrity
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While suppliers provide purity information, independent verification is a hallmark of rigorous

scientific practice. The following analytical techniques are essential for confirming the identity

and purity of 4-Bromo-3-nitrobenzaldehyde.

Appearance: The compound should be a solid, typically a very pale yellow to yellow or brown

crystalline powder.[3][5]

Melting Point: A sharp melting point range is indicative of high purity. The literature value is

approximately 104-108 °C.

Spectroscopic Analysis:

¹H NMR (Proton Nuclear Magnetic Resonance): Confirms the chemical structure by

showing the characteristic peaks for the aldehyde proton, and the aromatic protons, with

their specific chemical shifts and coupling constants.

FTIR (Fourier-Transform Infrared Spectroscopy): Identifies the key functional groups, such

as the carbonyl (C=O) of the aldehyde, the nitro (NO₂) group, and the carbon-bromine (C-

Br) bond.

Chromatographic Purity:

GC (Gas Chromatography): An effective method for assessing the purity of volatile and

thermally stable compounds.

HPLC (High-Performance Liquid Chromatography): A versatile technique for purity

determination and impurity profiling.

Experimental Protocol: Purity Verification by GC

Sample Preparation GC Analysis Data Analysis

Weigh Sample Dissolve in appropriate solvent Inject into GC Separation on capillary column FID Detection Integrate peak areas Calculate % purity Report PurityPurity Verification
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Caption: A generalized workflow for purity determination by Gas Chromatography.

Synthetic Applications and Reaction Pathways
The strategic placement of the functional groups in 4-Bromo-3-nitrobenzaldehyde allows for a

variety of synthetic transformations. This makes it a valuable intermediate in the synthesis of

pharmaceuticals and other fine chemicals.[6][7]

Cross-Coupling Reactions: The bromine atom is susceptible to various palladium-catalyzed

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of

diverse substituents at the 4-position.

Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group activates the

aromatic ring, facilitating nucleophilic substitution of the bromine atom under certain

conditions.

Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine, which

can then undergo a wide range of further functionalization, such as acylation, alkylation, or

diazotization.

Aldehyde Chemistry: The aldehyde group can participate in numerous reactions, including

Wittig reactions, reductive aminations, and condensations, to build more complex molecular

scaffolds.

Synthetic Pathways

4-Bromo-3-nitrobenzaldehyde

Cross-Coupling
(e.g., Suzuki) Nitro Group Reduction Aldehyde Chemistry

(e.g., Wittig)

4-Aryl/Alkyl-3-nitrobenzaldehyde 4-Bromo-3-aminobenzaldehyde Substituted Styrene Derivative
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Caption: Potential synthetic transformations of 4-Bromo-3-nitrobenzaldehyde.

Safety, Handling, and Storage
Proper handling and storage of 4-Bromo-3-nitrobenzaldehyde are essential for laboratory

safety.

Hazard Identification: This compound may be harmful if swallowed, cause skin irritation, and

cause serious eye irritation.[4][8] It may also cause respiratory irritation.[4][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat.

Handling: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[8] Avoid contact with skin and eyes.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep

away from strong oxidizing agents, strong bases, and strong acids.[9]

Trustworthiness and Self-Validation: The information presented in this guide is grounded in

established scientific principles and data from reputable suppliers. However, it is imperative that

researchers consult the most current Safety Data Sheet (SDS) for the specific product they are

using and conduct their own risk assessment prior to handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. test.jkchemical.com [test.jkchemical.com]

2. 3011-34-5|4-Hydroxy-3-nitrobenzaldehyde|BLD Pharm [bldpharm.com]

3. labproinc.com [labproinc.com]

4. aksci.com [aksci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://ncert.nic.in/textbook/pdf/lech203.pdf
https://www.fishersci.com/shop/products/3-nitrobenzaldehyde-99-thermo-scientific-1/AC128411000
https://www.fishersci.com/store/msds?partNumber=AC128411000&productDescription=3-NITROBENZALDEHYDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/144320
http://www.orgsyn.org/demo.aspx?prep=CV2P0441
https://www.sigmaaldrich.com/HK/zh/product/aldrich/756628
https://www.ijpsonline.com/articles/studies-on-the-synthesis-of-3nitrobenzaldehyde.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_4_Nitrobenzaldehyde_and_3_Nitrobenzaldehyde_in_Synthesis.pdf
https://www.chemicalbook.com/article/4-bromobenzaldehyde-key-role-in-organic-synthesis-and-health-hazards.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzaldehyde
https://www.bldpharm.com/products/3011-34-5.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/724734
https://www.sigmaaldrich.com/TW/zh/product/aldrich/144320
https://www.benchchem.com/product/b060800?utm_src=pdf-custom-synthesis
https://test.jkchemical.com/product/4016751
https://www.bldpharm.com/products/3011-34-5.html
https://labproinc.com/products/4-bromo-3-nitrobenzaldehyde-1g-b5101-1g
https://aksci.com/sds/X2710_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 3-Nitrobenzaldehyde, 99% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

6. ijpsonline.com [ijpsonline.com]

7. benchchem.com [benchchem.com]

8. cdhfinechemical.com [cdhfinechemical.com]

9. fishersci.com [fishersci.com]

10. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

11. carlroth.com [carlroth.com]

12. ncert.nic.in [ncert.nic.in]

13. 4-羟基-3-硝基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

14. Organic Syntheses Procedure [orgsyn.org]

15. 4-Bromo-2-nitrobenzaldehyde 96 5551-12-2 [sigmaaldrich.com]

16. 4-Bromobenzaldehyde: Key Role in Organic Synthesis and Health
Hazards_Chemicalbook [chemicalbook.com]

17. 4-Nitrobenzaldehyde | C7H5NO3 | CID 541 - PubChem [pubchem.ncbi.nlm.nih.gov]

18. 4-Bromo-3-nitrobenzoic acid 95 6319-40-0 [sigmaaldrich.com]

19. 4-羟基-3-硝基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Bromo-3-
nitrobenzaldehyde (97% Purity)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060800#commercial-suppliers-of-97-pure-4-bromo-3-
nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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